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Compound of Interest

Compound Name: Ianthelliformisamine A TFA

Cat. No.: B13436595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential information for the

preparation, storage, and handling of Ianthelliformisamine A trifluoroacetate (TFA) salt stock

solutions in dimethyl sulfoxide (DMSO).

Introduction
Ianthelliformisamine A is a bromotyrosine-derived marine natural product that has garnered

significant interest in the scientific community for its antibacterial properties.[1][2] It has

demonstrated efficacy as an antibiotic enhancer, particularly against resistant Gram-negative

bacteria.[3] The trifluoroacetate (TFA) salt of Ianthelliformisamine A is a common form used in

research due to its stability and solubility in organic solvents like DMSO. Proper preparation of

stock solutions is critical for obtaining accurate and reproducible experimental results.

Chemical and Physical Properties
A notable discrepancy exists in the reported molecular weight of Ianthelliformisamine A TFA
from different commercial suppliers. This is likely due to the varying number of trifluoroacetic

acid counterions associated with the polyamine structure of the parent molecule. Researchers

should always refer to the Certificate of Analysis provided by their specific supplier for the exact
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molecular weight to ensure accurate molar concentration calculations. For the purpose of the

protocols outlined below, the tris-TFA salt molecular weight is used as an example.

Property Value Source

IUPAC Name

(E)-N-(3-((4-((3-

aminopropyl)amino)butyl)amin

o)propyl)-3-(3,5-dibromo-4-

methoxyphenyl)acrylamide

tris(2,2,2-trifluoroacetate)

MedKoo

Molecular Formula
C20H32Br2N4O2 ·

3(C2HF3O2)
MedKoo

Molecular Weight 862.38 g/mol (as tris-TFA salt) [4]

Alternate Molecular Weight 634.33 g/mol [5]

Appearance Solid powder [3]

Solubility Soluble in DMSO [3]

Applications and Working Concentrations
Ianthelliformisamine A TFA is primarily utilized in antibacterial and drug synergy studies. The

optimal working concentration will vary depending on the specific application and the bacterial

strain being investigated.
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Application
Typical
Concentration
Range

Key Findings Source

Antibacterial Activity
6.8 µM (IC50) - 35 µM

(MIC)

Inhibitory activity

against Pseudomonas

aeruginosa.

[2]

3.8 µM (IC50) - 25 µM

(MIC)

Bactericidal activity

against

Staphylococcus

aureus.

[5]

Antibiotic Synergy
Sub-MIC

concentrations

Enhances the efficacy

of other antibiotics like

ciprofloxacin.

[2]

Biofilm Inhibition Up to 50 µM

At 50 µM, did not

inhibit planktonic

growth or biofilm

formation of P.

aeruginosa PAO1 in

one study, suggesting

higher concentrations

may be needed or

activity is strain-

dependent.

[6]

Experimental Protocols
Materials and Equipment

Ianthelliformisamine A TFA salt (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol provides a method for preparing a 10 mM stock solution, which can then be

diluted to the desired working concentrations.

Pre-weighing Preparation: Before handling the compound, ensure you are wearing

appropriate PPE. Use a calibrated analytical balance in a chemical fume hood.

Weighing the Compound: Carefully weigh out 1 mg of Ianthelliformisamine A TFA powder.

Calculating the Volume of DMSO: To prepare a 10 mM stock solution from 1 mg of

Ianthelliformisamine A TFA (assuming a molecular weight of 862.38 g/mol ), the required

volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (µL) =

(0.001 g / (0.010 mol/L * 862.38 g/mol )) * 1,000,000 µL/L ≈ 116 µL

Dissolving the Compound: a. Add the calculated volume (e.g., 116 µL) of anhydrous DMSO

to the vial containing the 1 mg of Ianthelliformisamine A TFA. b. Cap the vial securely and

vortex thoroughly until the solid is completely dissolved. Gentle warming may be applied if

necessary, but avoid excessive heat.

Aliquoting and Storage: a. Dispense the stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles. b. Clearly

label each aliquot with the compound name, concentration, solvent, and date of preparation.

c. Store the aliquots at -20°C or -80°C for long-term storage.

Storage and Stability
Solid Compound: Store the solid Ianthelliformisamine A TFA at -20°C in a desiccator.

When stored properly, the solid is stable for over two years.[3]
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DMSO Stock Solution: Store the DMSO stock solution at -20°C for short-term storage

(weeks to months) or at -80°C for long-term storage (months to years).[3] Avoid repeated

freeze-thaw cycles by preparing single-use aliquots.

Safety and Handling
A specific Safety Data Sheet (SDS) for Ianthelliformisamine A TFA is not readily available.

Therefore, handling precautions should be based on the components: the parent compound (a

novel chemical entity), trifluoroacetic acid (TFA), and DMSO.

Personal Protective Equipment: Always wear safety goggles, chemical-resistant gloves, and

a lab coat when handling the compound and its solutions.

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood, when

weighing the solid compound and preparing the stock solution.

TFA Hazards: Trifluoroacetic acid is corrosive and can cause severe skin burns and eye

damage.[2][7] Handle the TFA salt with care to avoid contact with skin and eyes.

DMSO Hazards: DMSO is readily absorbed through the skin and can carry dissolved

substances with it. Therefore, it is crucial to avoid skin contact with the DMSO solution.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for chemical waste.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing Ianthelliformisamine A TFA Stock Solution
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Caption: Workflow for preparing Ianthelliformisamine A TFA stock solution.
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Proposed Mechanism of Action of Ianthelliformisamine
A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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